3-Ethyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid
Overview
Description
“3-Ethyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid” (EODPCA) is an organic compound with a cyclic structure, containing both a carboxylic acid and an amide group. It has a unique structure and potential applications. The CAS Number is 16015-48-8 .
Molecular Structure Analysis
The molecular weight of EODPCA is 218.21 . The IUPAC name is 3-ethyl-4-oxo-3,4-dihydro-1-phthalazinecarboxylic acid . The InChI code is 1S/C11H10N2O3/c1-2-13-10(14)8-6-4-3-5-7(8)9(12-13)11(15)16/h3-6H,2H2,1H3,(H,15,16) .Physical And Chemical Properties Analysis
EODPCA is a powder . The storage temperature is room temperature .Scientific Research Applications
Proteomics Research
3-Ethyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid: is utilized in proteomics research, where it may serve as a building block for synthesizing peptides or modifying proteins to study their structure and function . Its carboxylic acid group can be used to form amide bonds with amino groups on proteins or peptides, facilitating the creation of labeled or conjugated molecules for experimental analysis.
Organic Synthesis
This compound is a valuable intermediate in organic synthesis. It can undergo various chemical reactions, including condensation, reduction, and nucleophilic substitution, to yield a wide range of heterocyclic compounds . These synthesized molecules may have potential applications in developing new pharmaceuticals or materials with unique properties.
Drug Discovery
In drug discovery, 3-Ethyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid might be used to synthesize novel drug candidates. Its structural motif is present in many pharmacologically active molecules, and modifications to its core structure can lead to the development of new therapeutic agents with improved efficacy and safety profiles .
Material Science
The compound’s ability to form stable heterocyclic structures makes it a candidate for creating advanced materials. Researchers can explore its incorporation into polymers or coatings, potentially leading to materials with enhanced thermal stability, electrical conductivity, or other desirable characteristics .
Analytical Chemistry
In analytical chemistry, derivatives of this compound could be employed as standards or reagents in chromatographic methods. They can help in the quantification and identification of substances within complex mixtures, improving the accuracy and precision of analytical techniques .
Biochemistry
In biochemistry, the compound can be used to investigate enzyme-substrate interactions. By attaching it to substrates or inhibitors, researchers can study the binding affinities and kinetics of enzymatic reactions, contributing to a deeper understanding of metabolic pathways .
Antitumor Research
There is potential for 3-Ethyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid to be used in antitumor research. Its structural analogs have shown inhibitory activity against certain cancer cell lines, suggesting that further exploration of its derivatives could lead to new anticancer treatments .
Safety and Hazards
EODPCA is an irritant . The safety information includes several precautionary statements, such as P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of water), P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P312 (Call a POISON CENTER/doctor if you feel unwell), P332+P313 (If skin irritation occurs: Get medical advice/attention), P337+P313 (If eye irritation persists: Get medical advice/attention), P362 (Take off contaminated clothing), P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405 (Store locked up), and P501 (Dispose of contents/container to an approved waste disposal plant) .
Mechanism of Action
Target of Action
The primary targets of 3-Ethyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid are currently unknown . This compound is used for proteomics research , which suggests that it may interact with proteins or other biomolecules in the cell.
Mode of Action
Given its use in proteomics research , it may bind to or modify proteins, thereby altering their function.
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 3-Ethyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid is currently unavailable . These properties are crucial for understanding the bioavailability of the compound.
Result of Action
properties
IUPAC Name |
3-ethyl-4-oxophthalazine-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3/c1-2-13-10(14)8-6-4-3-5-7(8)9(12-13)11(15)16/h3-6H,2H2,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFEQVFZHBLPYNH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=CC=CC=C2C(=N1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80368413 |
Source
|
| Record name | 3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80368413 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid | |
CAS RN |
16015-48-8 |
Source
|
| Record name | 3-Ethyl-3,4-dihydro-4-oxo-1-phthalazinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=16015-48-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80368413 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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